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Compound of Interest

Compound Name:
5-Amino-3,6-dimethylheptanoic

acid

Cat. No.: B13216423

Get Quote

Executive Summary & Chemical Characterization
This guide defines the standard operating procedure (SOP) for the containment and disposal of

5-Amino-3,6-dimethylheptanoic acid. As a specialized non-proteinogenic amino acid

intermediate—often employed in peptidomimetic drug discovery—this compound requires

specific handling to prevent environmental contamination and ensure regulatory compliance

(RCRA/EPA/REACH).

While often chemically stable, its zwitterionic nature and organic backbone dictate that it must

not be treated as general refuse or disposed of via sanitary sewer systems.
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Property Specification

Chemical Name 5-Amino-3,6-dimethylheptanoic acid

CAS Number
2059936-99-9 (Isomer dependent; verify specific

lot)

Molecular Formula

Molecular Weight 173.25 g/mol

Physical State Solid (Powder/Crystalline)

Solubility Moderate in water; Soluble in DMSO, Methanol

Acidity/Basicity
Amphoteric (Contains -COOH and

)

Hazard Identification & Safety Logic
Before initiating disposal, you must understand the "Why" behind the safety protocols. This

compound is generally classified as an Irritant, but its specific structural features dictate the

waste stream.

Hazard Profile (GHS Classification)
Hazard Code Description Operational Implication

H315 Causes skin irritation
Double-gloving (Nitrile)

required during transfer.

H319 Causes serious eye irritation
Safety goggles (ANSI Z87.1)

are non-negotiable.

H335 May cause respiratory irritation
All solid handling must occur

inside a fume hood.

The "Why": Causality in Disposal Choice
Bioaccumulation Potential: Unlike simple glycine or alanine, the heptanoic backbone with

dimethyl substitution increases lipophilicity (
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). This prevents rapid degradation in standard wastewater treatment, mandating incineration.

Chemical Incompatibility: As an amino acid, it poses a risk of forming unstable N-nitroso

compounds if mixed inadvertently with nitrosating agents (e.g., nitrites) in acidic waste

streams. Strict segregation from oxidizing acids is required.

Disposal Decision Matrix (Workflow)
The following diagram illustrates the logical flow for categorizing waste containing 5-Amino-
3,6-dimethylheptanoic acid.
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Waste Generation
(5-Amino-3,6-dimethylheptanoic acid)

Determine Physical State

Pure Solid / Powder

 Dry Substance

Contaminated Debris
(Gloves, Weigh Boats)

 Trace Residue

Solution / Reaction Mixture

 Dissolved

Container: Wide-Mouth HDPE Jar
Label: 'Hazardous Waste - Solid Organic'

High-Temp Incineration
(Combustion Chamber with Scrubber)

Identify Solvent Base

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(Methanol, DMSO, Water)

 Stream A (Halogenated)  Stream B (Non-Halogenated)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-Amino-3,6-dimethylheptanoic acid waste streams

based on physical state and solvent composition.
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Scenario A: Disposal of Pure Solid (Expired or Excess)
Use this protocol for: Expired shelf stock, spilled powder, or excess weighing material.

PPE Setup: Wear nitrile gloves (minimum 5 mil thickness), lab coat, and safety goggles. Use

a NIOSH N95 respirator if handling outside a fume hood.

Container Selection: Use a Wide-Mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but poses a breakage risk for solids.

Transfer:

Place the waste container inside a fume hood.

Transfer the solid carefully to avoid dust generation.[1]

Do not mix with oxidizers (e.g., permanganates, nitrates).[2]

Labeling: Affix a hazardous waste tag.

Chemical Name: "5-Amino-3,6-dimethylheptanoic acid"[3]

Hazard Class: Irritant

Constituents: 100% Organic Solid

Final Disposal: Route to High-Temperature Incineration. This ensures complete thermal

decomposition of the amino-acid backbone into

,

, and

(scrubbed).

Scenario B: Disposal of Liquid Waste (HPLC/Reaction
Mixtures)
Use this protocol for: Mother liquors, HPLC effluent, or dissolved stocks.
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Segregation Logic:

If dissolved in DCM/Chloroform: Dispose in Halogenated Waste carboy.

If dissolved in Methanol/DMSO/Water: Dispose in Non-Halogenated Organic Waste

carboy.

Crucial: Even if dissolved in water, do not pour down the drain. The organic load requires

chemical treatment.

pH Check: Ensure the waste solution is between pH 4–10 before adding to a communal

carboy to prevent exothermic reactions with other wastes.

Labeling: List all solvents and the estimated concentration of 5-Amino-3,6-
dimethylheptanoic acid (<1%, 5%, etc.).

Scenario C: Spill Management (Immediate Response)
Spill Type Protocol

Dry Powder Spill

1. Isolate the area. 2. Cover with wet paper

towels to prevent dust dispersion. 3. Scoop into

a bag using a dustpan. 4. Wipe surface with

70% Ethanol.

Liquid Spill

1. Absorb with vermiculite or chem-pads. 2.

Place soaked absorbents into a sealed bag. 3.

Treat as solid hazardous waste.

Regulatory & Compliance Framework
RCRA (USA): While not explicitly P-listed or U-listed, this substance is classified as a

chemical intermediate. Under 40 CFR 261, it is the generator's responsibility to determine if

the waste exhibits hazardous characteristics. Best Practice: Treat as non-regulated

hazardous waste (NRHW) destined for incineration.

European Waste Code (EWC): Assign code 16 05 06* (laboratory chemicals, consisting of or

containing hazardous substances, including mixtures of laboratory chemicals).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13216423/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-5-amino-3-6-dimethylheptanoic-acid
https://www.benchchem.com/product/b13216423/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-5-amino-3-6-dimethylheptanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13216423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound

Summary for CID 116937837: 5-amino-6,6-dimethylheptanoic acid (Isomer Analog).

Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators:

Managing Your Waste. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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